![molecular formula C41H58N8O7 B612388 Norleual CAS No. 334994-34-2](/img/structure/B612388.png)
Norleual
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Overview
Description
Norleual is a compound with the molecular formula C41H58N8O7 . It is an angiotensin (Ang) IV analog and acts as a hepatocyte growth factor (HGF)/c-Met inhibitor . It is also known as an AT4 receptor antagonist and exhibits potent antiangiogenic activities .
Synthesis Analysis
This compound was synthesized using solid-phase methods . It is homologous to the ‘hinge’ region of HGF, which participates in its dimerization and activation . This homology allows this compound to bind HGF with high affinity .Chemical Reactions Analysis
This compound has been shown to inhibit the pro-survival activity imparted by both HGF and MSP to pancreatic cancer cells in vitro . It suppresses HGF’s and MSP’s pro-survival effects .Scientific Research Applications
Hepatocyte Growth Factor/c-Met Inhibition : Norleual exhibits structural homology with the hinge region of HGF and acts as a mimic of this region. It can competitively inhibit the binding of HGF to its receptor c-Met, effectively inhibiting HGF-dependent signaling, proliferation, migration, and invasion in various cell types, including in mouse liver membranes. This has potential therapeutic implications in disorders reliant on an intact HGF/c-Met system, such as certain cancers (Yamamoto et al., 2010).
Anti-Cancer Activity : this compound has demonstrated marked anticancer activity. Its structural similarity to the HGF hinge region suggests it may interfere with HGF dimerization/multimerization. This feature potentially makes this compound a basis for developing novel anticancer therapeutic agents (Kawas et al., 2011).
Applications in Pancreatic Cancer : this compound, as an HGF antagonist, can block cellular responses due to HGF activation, including in HGF/c-Met sensitive pancreatic cancer cells. This suggests its utility in novel therapeutic approaches for treating pancreatic cancer (Kawas et al., 2013).
Effectiveness Against Malignant Phenotypes in Cancerous Cells : In addition to pancreatic cancer, this compound's ability to block HGF activation and inhibit growth and survival of cancer cells has been demonstrated in other cancer cell lines, indicating its broader potential in cancer treatment (Kawas et al., 2014).
Anti-Angiogenic Anti-Cancer Agents : this compound's ability to inhibit angiogenesis, essential for tumor growth, has been shown in various studies. This makes it a valuable antiangiogenic agent, potentially useful in combination with other drugs to inhibit pathological angiogenesis in cancer treatment (Kawas et al., 2012).
Mechanism of Action
Target of Action
Norleual is an angiotensin (Ang) IV analog . Its primary targets are the hepatocyte growth factor (HGF)/c-Met and the AT4 receptor . HGF/c-Met is a critical growth factor system often over-activated in various cancers, contributing significantly to cancer progression, metastasis, and chemotherapeutic resistance .
Mode of Action
This compound acts by blocking HGF dimerization, a process required for its activation . It competitively inhibits the binding of a H3-Hinge peptide sequence to the HGF and binds directly to HGF . This results in the attenuation of the cellular responses of cancer cells to HGF .
Biochemical Pathways
This compound significantly reduces HGF-dependent c-Met and Gab1 phosphorylation . It dramatically reduces the HGF-initiated association between Gab1 and c-Met in HEK293 cells . This leads to the marked attenuation of HGF-dependent c-Met activation and downstream signaling .
Pharmacokinetics
It’s known that this compound can inhibit hgf-dependent signaling, proliferation, migration, and invasion in multiple cell types at concentrations in the picomolar range .
Result of Action
This compound suppresses HGF’s and MSP’s prosurvival effects as well as sensitizing pancreatic cancer cells to gemcitabine in vitro . Most importantly, treatment with this compound in combination with gemcitabine markedly inhibited in-vivo tumor growth beyond the suppression observed with gemcitabine alone .
Future Directions
Biochemical Analysis
Biochemical Properties
Norleual interacts with the HGF/c-Met pathway, acting as an inhibitor . It exhibits structural homology with the hinge (linker) region of HGF and blocks HGF dimerization, a process required for its activation .
Cellular Effects
This compound can attenuate the cellular responses of cancer cells to HGF . It inhibits HGF-dependent signaling, proliferation, migration, and invasion in multiple cell types .
Molecular Mechanism
This compound competitively inhibits the binding of a H3-Hinge peptide sequence to HGF, and binds directly to HGF . It blocks HGF-dependent c-Met activation and downstream signaling .
Temporal Effects in Laboratory Settings
This compound has been shown to suppress HGF’s and MSP’s prosurvival effects and sensitize pancreatic cancer cells to gemcitabine in vitro .
Dosage Effects in Animal Models
In animal models, this compound in combination with gemcitabine markedly inhibited in-vivo tumor growth .
Metabolic Pathways
Given its role as an HGF/c-Met inhibitor, it likely interacts with enzymes and cofactors involved in this pathway .
Properties
IUPAC Name |
(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-[[2-[[(2S)-2-aminohexanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-4-methylpentyl]amino]-3-(1H-imidazol-5-yl)propanoyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C41H58N8O7/c1-4-5-12-32(42)37(51)47-33(20-28-14-16-31(50)17-15-28)38(52)46-30(19-26(2)3)24-44-34(22-29-23-43-25-45-29)40(54)49-18-9-13-36(49)39(53)48-35(41(55)56)21-27-10-7-6-8-11-27/h6-8,10-11,14-17,23,25-26,30,32-36,44,50H,4-5,9,12-13,18-22,24,42H2,1-3H3,(H,43,45)(H,46,52)(H,47,51)(H,48,53)(H,55,56)/t30-,32-,33?,34-,35-,36-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOHDEFSMLITXTG-RZAPKHMUSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(C(=O)NC(CC1=CC=C(C=C1)O)C(=O)NC(CC(C)C)CNC(CC2=CN=CN2)C(=O)N3CCCC3C(=O)NC(CC4=CC=CC=C4)C(=O)O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCC[C@@H](C(=O)NC(CC1=CC=C(C=C1)O)C(=O)N[C@@H](CC(C)C)CN[C@@H](CC2=CN=CN2)C(=O)N3CCC[C@H]3C(=O)N[C@@H](CC4=CC=CC=C4)C(=O)O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C41H58N8O7 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
774.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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